5-(1,1-Dimethylethyl)-7-iodo-1,2-benzisoxazole

• Molecular Formula: C11H12INO
• Molecular Weight: 301.12 g/mol
• IUPAC Name: 5-tert-butyl-7-iodo-1,2-benzoxazole
• InChI: InChI=1S/C11H12INO/c1-11(2,3)8-4-7-6-13-14-10(7)9(12)5-8/h4-6H,1-3H3
• InChI Key: UGUYXPRZSWHAAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(C(=C1)I)ON=C2

Description

5-(1,1-Dimethylethyl)-7-iodo-1,2-benzisoxazole is a useful research compound. Its molecular formula is C11H12INO and its molecular weight is 301.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3.19 g of 5-(1,1-dimethylethyl)-3-iodosalicylaldoxime in 10 ml of tetrahydrofuran is added 2.0 g of trichloroacetylisocyanate in tetrahydrofuran (5 ml) at room temperature followed by addition of 1.52 g of potassium carbonate. The mixture is stirred for an additional 20 minutes before it is poured into 400 ml of water. The precipitate so obtained is crystallized from methanol to afford 1.4 g (46.5%) of 5-(1,1-dimethylethyl)-7-iodo-1,2-benzisoxazole, m.p. 106°-109° C.